N-(2-(dimethylamino)ethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-[3-(4-methylphenyl)sulfonylindol-1-yl]acetamide
• InChI: InChI=1S/C21H25N3O3S/c1-16-8-10-17(11-9-16)28(26,27)20-14-24(19-7-5-4-6-18(19)20)15-21(25)22-12-13-23(2)3/h4-11,14H,12-13,15H2,1-3H3,(H,22,25)
• InChI Key: VVPUHPOFNSOROV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NCCN(C)C
• Molecular Formula: C21H25N3O3S
• Molecular Weight: 399.5 g/mol
• CAS No.: 946223-76-3

Description

N-(2-(dimethylamino)ethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C21H25N3O3S and its molecular weight is 399.51. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthetic Utility

N-(2-(dimethylamino)ethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide and related compounds have been utilized in organic synthesis for their unique chemical properties. For instance, N,N-Dimethylbenzamide and N,N-dimethylacetamide dimethyl acetals, compounds related to our subject chemical, react with vicinal cis-diols to give cyclic α-(dimethylamino)benzylidene and 1-(dimethylamino)ethylidene acetals, respectively. These reactions highlight the compound's utility as temporary protecting groups for vicinal diols and for selective benzoylation and acetylation under specific conditions (Hanessian & Moralioglu, 1972).

Medicinal Chemistry Applications

In the realm of medicinal chemistry, compounds structurally related to this compound have been explored for their potential as therapeutic agents. For example, a series of new N-(pyridin-4-yl)-(indol-3-yl)alkylamides were prepared in the search for novel antiallergic compounds. Among these, certain compounds demonstrated significant potency in antiallergic assays, showcasing the potential of structurally similar compounds in developing new therapeutic agents (Menciu et al., 1999).

Anticancer, Anti-Inflammatory, and Analgesic Activities

Further research into derivatives of our subject chemical has revealed potential anticancer, anti-inflammatory, and analgesic activities. A study on 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, which share functional groups with this compound, indicated these compounds as promising for the development of new therapeutic agents with anticancer and anti-inflammatory properties (Rani et al., 2014).

Environmental and Analytical Chemistry

The compound's analogs have also found applications in environmental and analytical chemistry. For instance, dansylacetamidooxyamine, a probe developed for trace measurement of carbonyl compounds in water samples, showcases the versatility of derivatives in analytical applications, highlighting the potential for similar uses of this compound (Houdier et al., 2000).